molecular formula C17H20N4O B8490561 Acetamide,n-[4-[4-(4-pyridinyl)-1-piperazinyl]phenyl]-

Acetamide,n-[4-[4-(4-pyridinyl)-1-piperazinyl]phenyl]-

Cat. No. B8490561
M. Wt: 296.37 g/mol
InChI Key: BQWDEZPYZHUBOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetamide,n-[4-[4-(4-pyridinyl)-1-piperazinyl]phenyl]- is a useful research compound. Its molecular formula is C17H20N4O and its molecular weight is 296.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetamide,n-[4-[4-(4-pyridinyl)-1-piperazinyl]phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetamide,n-[4-[4-(4-pyridinyl)-1-piperazinyl]phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Acetamide,n-[4-[4-(4-pyridinyl)-1-piperazinyl]phenyl]-

Molecular Formula

C17H20N4O

Molecular Weight

296.37 g/mol

IUPAC Name

N-[4-(4-pyridin-4-ylpiperazin-1-yl)phenyl]acetamide

InChI

InChI=1S/C17H20N4O/c1-14(22)19-15-2-4-16(5-3-15)20-10-12-21(13-11-20)17-6-8-18-9-7-17/h2-9H,10-13H2,1H3,(H,19,22)

InChI Key

BQWDEZPYZHUBOG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C3=CC=NC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(4-aminophenyl)-4-(4-pyridyl)piperazine (0.33 g) in a mixture of dichloromethane (20 ml) and acetic anhydride (1.5 ml) was allowed to stand overnight and then evaporated. The residue was triturated with 50 ml of 10% sodium carbonate solution, and then the mixture was diluted to 100 ml with water and extracted several times with chloroform. The combined extracts were dried over sodium sulphate, evaporated and the residue crystallised from ethanol to give the title compound (0.15 g), m.p. 244°-247° C. Found: C,68.82; H,6.67; N,18.69. C17H20N4O requires: C,68.89; H,6.80; N,18.91%.
Quantity
0.33 g
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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